4-methoxy-6-oxo-1-phenyl-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 4-methoxy-6-oxo-1-phenyl-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C23H19N3O3S/c1-29-20-13-22(27)26(17-6-3-2-4-7-17)15-18(20)23(28)25-14-16-9-10-24-19(12-16)21-8-5-11-30-21/h2-13,15H,14H2,1H3,(H,25,28)
• InChI Key: YBECDCVBFPQTDK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=O)N(C=C1C(=O)NCC2=CC(=NC=C2)C3=CC=CS3)C4=CC=CC=C4
• Molecular Formula: C23H19N3O3S
• Molecular Weight: 417.5 g/mol

Description

4-methoxy-6-oxo-1-phenyl-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C23H19N3O3S and its molecular weight is 417.48. The purity is usually 95%.
BenchChem offers high-quality 4-methoxy-6-oxo-1-phenyl-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)-1,6-dihydropyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-methoxy-6-oxo-1-phenyl-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)-1,6-dihydropyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Kinase Inhibition

Compounds with structural similarities to the one mentioned have been explored for their potential as selective and orally efficacious inhibitors of the Met kinase superfamily. Such inhibitors have demonstrated complete tumor stasis in preclinical models, advancing to phase I clinical trials due to their promising in vivo efficacy and favorable pharmacokinetic profiles (Schroeder et al., 2009).

Heterocyclic Derivative Syntheses

Research into the synthesis of heterocyclic derivatives via palladium-catalyzed oxidative cyclization-alkoxycarbonylation has yielded various tetrahydrofuran, dioxolane, oxazoline, dihydropyridinone, and tetrahydropyridinedione derivatives. Such processes highlight the versatility of these compounds in synthesizing structurally complex and potentially biologically active molecules (Bacchi et al., 2005).

Anticonvulsant Enaminones

The crystal structures of certain anticonvulsant enaminones have been determined, revealing insights into their molecular conformations and potential interactions that could inform their therapeutic utility (Kubicki et al., 2000).

Anti-Inflammatory and Analgesic Agents

Novel compounds derived from visnaginone and khellinone, including benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines, have been synthesized for their anti-inflammatory and analgesic properties. These compounds have shown significant activity as cyclooxygenase inhibitors, with promising analgesic and anti-inflammatory effects in preclinical models (Abu-Hashem et al., 2020).

Antibacterial and Antifungal Activities

Thiophene-3-carboxamide derivatives have been investigated for their antibacterial and antifungal activities. Their molecular structure, including intramolecular hydrogen bonding, plays a critical role in their biological activities, demonstrating the potential for developing new antimicrobial agents (Vasu et al., 2005).